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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of ceramic glazes

utilizing erbium carbonate as a precursor for achieving pink to reddish hues. The protocols

detailed below are intended for a research and development setting, emphasizing safety,

precision, and reproducibility.

Introduction
Erbium carbonate (Er₂(CO₃)₃) is a water-insoluble, pink solid that serves as an effective

precursor for introducing erbium into ceramic glaze formulations.[1][2] Upon heating to

temperatures exceeding 500°C, erbium carbonate decomposes to form erbium oxide (Er₂O₃),

the active colorant, and carbon dioxide gas.[1][3] Erbium oxide is a refractory rare-earth oxide

that imparts a stable and transparent pink color to glazes, particularly in oxidation firing

atmospheres.[4][5][6]

The intensity of the pink coloration is dependent on the concentration of erbium oxide in the

glaze, typically ranging from 5% to 10% by weight.[1][7] For a more saturated and transparent

pink, concentrations of 8-10% are often recommended.[8][9] Due to the high density of erbium

oxide, suspension agents such as carboxymethyl cellulose (CMC) gum or bentonite are

essential to prevent settling in the glaze slurry.[1][8] The final perceived color of the fired glaze

can also be influenced by the light source under which it is viewed.[2]
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This document outlines the necessary materials, equipment, and detailed protocols for the

preparation, application, and firing of ceramic glazes containing erbium carbonate.

Materials and Equipment
Materials:

Erbium Carbonate (Er₂(CO₃)₃), 99.9% purity or higher

Base glaze components (e.g., Feldspar, Silica, Kaolin, Gerstley Borate, etc.)

Suspending agent (e.g., CMC gum, bentonite)

Distilled water

Bisque-fired ceramic test tiles (a light-colored porcelain or stoneware body is recommended)

Personal Protective Equipment (PPE): NIOSH-approved respirator, safety glasses, lab coat,

gloves

Equipment:

Digital scale (0.01g accuracy)

Mixing containers

Sieves (80-100 mesh)

Ball mill or planetary mill (optional, for fine particle size reduction)

Glaze dipping tongs, brushes, or spray gun

Electric kiln with a programmable controller

Mortar and pestle
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The following protocols describe the preparation of experimental ceramic glazes with varying

concentrations of erbium, introduced as erbium carbonate. The erbium carbonate will

convert to erbium oxide during firing. The percentage of erbium oxide in the final glaze will be

lower than the initial percentage of erbium carbonate due to the loss of carbon dioxide.

Protocol 1: Preparation of a Cone 6 Erbium Pink Glaze

This protocol outlines the preparation of a 100g batch of a base glaze with the addition of

erbium carbonate.

Safety First: Before handling any dry materials, put on a NIOSH-approved respirator, safety

glasses, and gloves.

Weighing Materials: Accurately weigh all dry ingredients according to the formulations

provided in Table 1. It is crucial to be precise to ensure reproducibility.

Dry Mixing: Combine all dry ingredients, including the erbium carbonate and suspending

agent, in a mixing container. Mix thoroughly in the dry state to ensure homogeneity.

Adding Water: Gradually add distilled water to the dry mixture while stirring continuously. A

common starting point is an equal amount of water to the dry glaze weight (e.g., 100g dry

glaze to 100mL water). Adjust the water content to achieve a consistency similar to heavy

cream for dipping or pouring applications.

Sieving: Pass the glaze slurry through an 80-mesh sieve at least twice to break down any

agglomerates and ensure a smooth, uniform suspension. A finer 100-mesh sieve can be

used for spraying applications.

Aging: Allow the glaze to sit for at least a few hours, or preferably overnight, to allow all

particles to become fully hydrated. Remix the glaze thoroughly before application.

Glaze Application
Preparation of Test Tiles: Ensure that the bisque-fired test tiles are clean and free of dust or

oils.

Glaze Application:
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Dipping: Use glaze tongs to hold the test tile and immerse it into the glaze slurry for 2-3

seconds. Withdraw the tile and allow the excess glaze to drip off.

Brushing: Apply 2-3 even coats of glaze with a soft brush, allowing each coat to dry before

applying the next.

Spraying: For a more even application, a spray gun can be used. This should be done in a

well-ventilated spray booth.

Drying: Allow the glazed tiles to dry completely before firing.

Firing Protocol
The following is a typical firing schedule for a Cone 6 oxidation firing in an electric kiln.

Protocol 2: Cone 6 Oxidation Firing Schedule

Loading the Kiln: Place the dry, glazed test tiles in the kiln, ensuring they are not touching

each other or the kiln elements.

Programming the Kiln: Program the kiln controller with the firing schedule detailed in Table 2.

Some sources suggest that a simple firing schedule with no hold at the peak temperature

can be effective for erbium glazes.[6]

Cooling: Allow the kiln to cool down naturally to room temperature before opening. Opening

the kiln too early can cause thermal shock and cracking of the wares.

Data Presentation
Table 1: Example Cone 6 Erbium Pink Glaze Formulations
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Ingredient Base Glaze (%)
Glaze A (5%
Er₂O₃ target)

Glaze B (8%
Er₂O₃ target)

Glaze C (10%
Er₂O₃ target)

Gerstley Borate 25.0 23.75 23.0 22.5

Silica 25.0 23.75 23.0 22.5

Kaolin (EPK) 20.0 19.0 18.4 18.0

Feldspar

(Custer)
30.0 28.5 27.6 27.0

Erbium

Carbonate
0.0 5.0 8.0 10.0

CMC Gum 1.0 1.0 1.0 1.0

Total 101.0 101.0 101.0 101.0

Note: The final percentage of Er₂O₃ in the fired glaze will be less than the added percentage of

Er₂(CO₃)₃ due to the loss of CO₂ during decomposition.

Table 2: Cone 6 Oxidation Firing Schedule

Segment
Ramp Rate
(°C/hour)

Target Temperature
(°C)

Hold Time
(minutes)

1 100 600 30

2 150 1000 0

3 80 1222 (Cone 6) 10

4 - 100 Natural Cooling

Mandatory Visualizations
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Caption: Experimental workflow for erbium glaze formulation.
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Caption: Decomposition of Erbium Carbonate during firing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607310#formulation-of-ceramic-glazes-with-erbium-
carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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